Cas no 731841-20-6 (N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide)

• Product Name: N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide
• CAS No: 731841-20-6
• MF: C₂₂H₂₆N₂O₃S
• MW: 398.518444538116
• CID: 5964190
• PubChem ID: 2433466
• Update Time: 2025-05-23

N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide
• Z32451079
• EN300-26585796
• AKOS001413351
• 731841-20-6

• Inchi： 1S/C22H26N2O3S/c25-22(23-20-10-6-1-2-7-11-20)19-12-14-21(15-13-19)24-28(26,27)17-16-18-8-4-3-5-9-18/h3-5,8-9,12-17,20,24H,1-2,6-7,10-11H2,(H,23,25)/b17-16+
• InChI Key： IYNBBOSNQYOOSF-WUKNDPDISA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)C(NC1CCCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 398.16641387g/mol
• Monoisotopic Mass: 398.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide

N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide (CAS No. 731841-20-6): An Overview of Its Properties, Applications, and Recent Research

N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide (CAS No. 731841-20-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cycloheptyl group, a phenylethenesulfonamido moiety, and a benzamide backbone. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing scientific investigation.

The cycloheptyl group in N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide is a seven-membered cyclic alkyl group that provides steric bulk and influences the compound's solubility and binding properties. The phenylethenesulfonamido moiety, on the other hand, introduces a polar sulfonamide functional group and an aromatic phenyl ring, which can enhance the compound's interactions with biological targets. The benzamide backbone further contributes to the compound's overall stability and bioavailability.

Recent studies have explored the potential of N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. This inhibition has been linked to potential anti-cancer effects, making N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide a promising candidate for cancer therapy.

In addition to its anti-cancer properties, N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide has also been investigated for its potential in treating inflammatory conditions. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide can modulate the activity of pro-inflammatory cytokines and reduce inflammation, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a therapeutic agent. These properties make it suitable for both oral and parenteral administration, depending on the specific clinical application.

Clinical trials are currently underway to evaluate the safety and efficacy of N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and support further clinical development.

From a synthetic chemistry perspective, the preparation of N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide involves several key steps. The synthesis typically begins with the formation of the cycloheptylamine intermediate, followed by coupling with a suitable sulfonic acid derivative to form the phenylethenesulfonamido moiety. The final step involves coupling with a benzoyl chloride or acid to form the benzamide backbone. Various synthetic strategies have been developed to optimize yield and purity, making it possible to produce this compound on a larger scale for research and clinical use.

In conclusion, N-cycloheptyl-4-(2-phenylethenesulfonamido)benzamide (CAS No. 731841-20-6) is a versatile compound with promising therapeutic potential in multiple disease areas. Its unique structural features contribute to its biological activity and pharmacological properties, making it an important subject of ongoing research in medicinal chemistry and pharmaceutical science. As more data from clinical trials become available, it is expected that this compound will continue to be evaluated for its potential as a novel therapeutic agent.